Cas no 111782-80-0 (9-Acridinamine,N-octyl-)

• Product Name: 9-Acridinamine,N-octyl-
• CAS No: 111782-80-0
• MF: C₂₁H₂₆N₂
• MW: 306.444545269012
• CID: 204732
• PubChem ID: 135834
• Update Time: 2025-04-19

9-Acridinamine,N-octyl- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine,N-octyl-
• N-octylacridin-9-amine
• AC1L3762
• ACMC-20mes6
• AG-D-30443
• CTK4A7513
• N-Octyl-9-acridinamine
• 9-Acridinamine, N-octyl-
• 111782-80-0
• CHEMBL3298363
• DTXSID40149725

• Inchi： 1S/C21H26N2/c1-2-3-4-5-6-11-16-22-21-17-12-7-9-14-19(17)23-20-15-10-8-13-18(20)21/h7-10,12-15H,2-6,11,16H2,1H3,(H,22,23)
• InChI Key： ZGGVGGSBCHXRLU-UHFFFAOYSA-N
• SMILES： N(C1C2C=CC=CC=2N=C2C=CC=CC=12)CCCCCCCC

Computed Properties

• Exact Mass: 306.20978
• Monoisotopic Mass: 306.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 473.6°Cat760mmHg
• Flash Point: 240.2°C
• Refractive Index: 1.632
• PSA: 24.92
• LogP: 5.58230